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Compound of Interest

Compound Name: 2-Amino-6-chlorobenzophenone

CAS No.: 5649-38-7

Cat. No.: B3272233

Get Quote

CAS No: 2894-67-9 | Molecular Formula: C₁₃H₁₀ClNO[1]

Executive Summary: The Dual-Risk Profile
As researchers and drug development professionals, we often treat reagent disposal as a

purely environmental compliance task.[1] However, 2-Amino-6-chlorobenzophenone
presents a dual-risk profile that requires a higher standard of care than generic organic waste:

Chemical Hazard: It is a halogenated aromatic amine. Improper incineration without acid gas

scrubbing releases hydrochloric acid (HCl) and potential dioxins. It is also an aquatic

toxicant.[2]

Regulatory Liability (Precursor Status): This compound is a structural backbone for

Lorazepam and other benzodiazepines. While regulations vary by jurisdiction, it is frequently

monitored as a drug precursor.[1] Incomplete destruction or "loss" of waste can trigger

regulatory audits (DEA in the US, precursors regulations in EU).[1]

Core Directive: Disposal is not just about "getting rid of it"; it is about documented chain-of-

custody destruction.
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Technical Hazard Profile & Segregation Logic
Effective disposal starts with understanding why we segregate. This compound contains a

chlorine atom bonded to an aromatic ring, which dictates its waste stream.[1]

Physicochemical Data for Disposal Logic
Parameter Value/Description Operational Implication

Physical State Yellow Crystalline Solid

Must be disposed of as solid

waste; do not dissolve solely

for disposal.

Halogen Content Contains Chlorine (Cl)

CRITICAL: Must go into

Halogenated waste streams.

Never mix with non-

halogenated solvents (e.g.,

Acetone, Methanol) unless the

entire mix is downgraded to

halogenated.[1]

Reactivity Stable, acid-sensitive

Avoid mixing with strong

oxidizers (e.g., Nitric Acid) in

waste containers to prevent

exothermic reactions.[1]

Ecological Aquatic Chronic Toxicity
Zero-discharge policy. No sink

disposal.

The "Self-Validating" Segregation System
To ensure your lab is compliant, apply this simple logic test before disposal:

Test 1 (The Halogen Check): Does the molecule have Cl, Br, F, or I? Yes.

Red Label/Halogenated Stream.

Test 2 (The Phase Check): Is it solid or dissolved?

Solid: Solid Waste Container.
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Dissolved: Liquid Halogenated Waste Container.

Step-by-Step Disposal Protocol
Phase A: Solid Reagent Disposal (Expired or Excess)
Use this for pure solid chemical.

Containment: Do not empty loose powder into a large waste drum. Keep the material in its

original vial or bottle if possible.

Secondary Packaging: Place the original container inside a clear, sealable bag (e.g., Ziploc)

to contain any potential leakage or dust.

Labeling: Apply a hazardous waste label.

Must List: "2-Amino-6-chlorobenzophenone" (No abbreviations).

Hazard Checkbox: "Toxic," "Irritant," "Halogenated."[1]

Deposit: Place the sealed bag into the Lab Pack drum designated for "Solid

Toxic/Halogenated Organics."

Phase B: Reaction Mixtures & Mother Liquors
Use this for waste generated during synthesis/extraction.

Solvent Compatibility: Ensure the waste solvent stream is compatible. This compound is

typically soluble in DCM (Dichloromethane) or Ethyl Acetate.

The "Halogenated" Rule: Even if you dissolved it in Ethyl Acetate (non-halogenated), the

presence of 2-Amino-6-chlorobenzophenone contaminates the entire volume.

Action: Pour into the Halogenated Solvent Waste carboy.

Rinsing: Triple-rinse glassware with a small amount of acetone or DCM. Collect all rinses

into the Halogenated Waste carboy.

Phase C: Spill Cleanup (Immediate Action)
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PPE: Nitrile gloves, safety goggles, and N95 dust mask (if powder is fine).

Method: Do not dry sweep (creates dust).

Cover spill with wet paper towels (dampened with water or ethanol) to suppress dust.

Scoop up the damp solid/towels.

Disposal: Place all cleanup materials into a wide-mouth jar, seal, and label as "Debris

contaminated with 2-Amino-6-chlorobenzophenone".

Visual Workflow: The Decision Matrix
The following diagram outlines the logical flow for disposing of this specific compound,

ensuring no cross-contamination of waste streams.
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Waste Generation:
2-Amino-6-chlorobenzophenone

What is the physical state?

Pure Solid / Excess Reagent

Solid

Dissolved in Solvent
(Mother Liquor)

Liquid

Spill / Contaminated Debris

Debris

Keep in Original Vial
(Do not dump loose powder)

Is the solvent Halogenated?
(e.g., DCM, Chloroform)

Double Bag (Clear Plastic)

Disposal Unit:
Lab Pack (Solid Toxic)

Solvent is Non-Halogenated
(e.g., Acetone, EtOAc)

No

Disposal Unit:
Halogenated Solvent Waste

Yes

CRITICAL STEP:
Solute contains Chlorine.

Entire mix becomes HALOGENATED.

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 2-Amino-6-chlorobenzophenone waste. Note the

critical downgrade of non-halogenated solvents to halogenated waste due to the solute's

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b3272233/docs?utm_src=pdf-body-img#proper-disposal-procedures-for-2-amino-6-chlorobenzophenone
https://www.benchchem.com/product/b3272233/docs?utm_src=pdf-body#proper-disposal-procedures-for-2-amino-6-chlorobenzophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3272233?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


chlorine content.[1]

Regulatory & Compliance Context
RCRA (USA) & Waste Codes
While 2-Amino-6-chlorobenzophenone is not explicitly "P-listed" or "U-listed" by specific

name in 40 CFR 261.33, it falls under the following characteristics when discarded:

Waste Code: Generally classified as D001 (if in ignitable solvent) or non-specific hazardous

waste.

Halogenated Solvents (F-List): If dissolved in Methylene Chloride or similar, the mixture

carries the F001/F002 code.

Drug Precursor Vigilance
Because this compound is a precursor to benzodiazepines:

Chain of Custody: Maintain a log of the mass disposed. If you bought 100g, used 80g, and

disposed of 20g, your inventory logs must reflect this balance.[1]

Destruction Method: The only acceptable final destruction method is High-Temperature

Incineration at a licensed facility. This ensures the destruction of the chemical backbone,

preventing illicit recovery.[1]

Incompatible Storage
Do NOT mix with: Strong oxidizing agents (peroxides, nitric acid).

Do NOT mix with: Reducing agents (alkali metals).

Storage: Store waste containers in a cool, dry place away from direct light (benzophenones

can be photo-active).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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